Cas no 2171745-20-1 (N1-cyclopentylazetidine-1,2-dicarboxamide)

• Product Name: N1-cyclopentylazetidine-1,2-dicarboxamide
• CAS No: 2171745-20-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5812833
• PubChem ID: 165518687
• Update Time: 2025-07-15

N1-cyclopentylazetidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-cyclopentylazetidine-1,2-dicarboxamide
• 2171745-20-1
• EN300-1282046

• Inchi： 1S/C10H17N3O2/c11-9(14)8-5-6-13(8)10(15)12-7-3-1-2-4-7/h7-8H,1-6H2,(H2,11,14)(H,12,15)
• InChI Key： SQIGHBKMYPHBNE-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCC1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on N1-cyclopentylazetidine-1,2-dicarboxamide

Research Brief on N1-cyclopentylazetidine-1,2-dicarboxamide (CAS: 2171745-20-1): Recent Advances and Applications

N1-cyclopentylazetidine-1,2-dicarboxamide (CAS: 2171745-20-1) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine and cyclopentyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of N1-cyclopentylazetidine-1,2-dicarboxamide involves a multi-step process that ensures high yield and purity, as reported in recent literature. Key steps include the cyclization of azetidine precursors and the introduction of the cyclopentyl group via selective alkylation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic methodologies have been optimized to facilitate large-scale production, which is crucial for further preclinical and clinical studies.

In terms of biological activity, N1-cyclopentylazetidine-1,2-dicarboxamide has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory pathways. Recent in vitro studies have revealed its ability to selectively target cyclooxygenase-2 (COX-2) with minimal off-target effects on COX-1, suggesting its potential as a safer anti-inflammatory agent. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and its target enzymes, highlighting the importance of the cyclopentyl and dicarboxamide groups in achieving high affinity and selectivity.

Beyond its anti-inflammatory properties, N1-cyclopentylazetidine-1,2-dicarboxamide has also been investigated for its role in cancer therapy. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies. These findings underscore the compound's potential as a multi-targeted therapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.

The pharmacokinetic profile of N1-cyclopentylazetidine-1,2-dicarboxamide has been another area of active research. Recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution properties, with moderate plasma protein binding and good bioavailability. The compound exhibits a relatively long half-life, which could support once-daily dosing in clinical settings. However, metabolism studies have identified certain hepatic enzymes involved in its clearance, suggesting the need for careful consideration of potential drug-drug interactions in future clinical trials.

In conclusion, N1-cyclopentylazetidine-1,2-dicarboxamide (CAS: 2171745-20-1) represents a promising candidate for further development in the fields of inflammation and oncology. Its unique chemical structure, combined with its selective biological activity, positions it as a valuable tool for both therapeutic and mechanistic studies. Ongoing research efforts are expected to elucidate its full therapeutic potential and address remaining challenges related to its clinical translation.